Cas no 830924-85-1 (1H-Benz[f]indole-4,9-dione, 2-(1-cyclohexen-1-yl)-1-methyl-)

• Product name: 1H-Benz[f]indole-4,9-dione, 2-(1-cyclohexen-1-yl)-1-methyl-
• CAS No: 830924-85-1
• MF: C₁₉H₁₇NO₂
• MW: 291.34378
• CID: 678367
• PubChem ID: 71416412

1H-Benz[f]indole-4,9-dione, 2-(1-cyclohexen-1-yl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benz[f]indole-4,9-dione, 2-(1-cyclohexen-1-yl)-1-methyl-
• 2-(cyclohexen-1-yl)-1-methylbenzo[f]indole-4,9-dione
• 2-(Cyclohex-1-en-1-yl)-1-methyl-1H-benzo[f]indole-4,9-dione
• DTXSID10835805
• 830924-85-1

• Inchi： InChI=1S/C19H17NO2/c1-20-16(12-7-3-2-4-8-12)11-15-17(20)19(22)14-10-6-5-9-13(14)18(15)21/h5-7,9-11H,2-4,8H2,1H3
• InChI Key： KOQDSXGQVMRRNY-UHFFFAOYSA-N
• SMILES： CN1C(=CC2=C1C(=O)C3=CC=CC=C3C2=O)C4=CCCCC4

Computed Properties

• Exact Mass: 291.125928785g/mol
• Monoisotopic Mass: 291.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 39.1Ų